Cas no 2137700-89-9 (4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]oxane-4-carboxylic acid)

• Product Name: 4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]oxane-4-carboxylic acid
• CAS No: 2137700-89-9
• MF: C₂₃H₂₅NO₅
• MW: 395.448306798935
• CID: 4640101
• Update Time: 2025-07-18

4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}ethyl)oxane-4-carboxylic acid
• 4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]oxane-4-carboxylic acid

• Inchi： 1S/C23H25NO5/c1-15(23(21(25)26)10-12-28-13-11-23)24-22(27)29-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,24,27)(H,25,26)
• InChI Key： VQYOJEXPQLQPOI-UHFFFAOYSA-N
• SMILES： C1OCCC(C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C)(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]oxane-4-carboxylic acid

Introduction to 4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]oxane-4-carboxylic acid (CAS No. 2137700-89-9)

4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]oxane-4-carboxylic acid (CAS No. 2137700-89-9) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-aminoethyl-cyclohexanecarboxylic acid, is a valuable building block in the synthesis of complex molecules and peptides. Its unique structure and functional groups make it an essential reagent in various chemical and biological applications.

The core structure of this compound features a cyclohexane ring with a carboxylic acid group and an aminoethyl side chain, which is protected by a fluorenylmethyloxycarbonyl (Fmoc) group. The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for sequential coupling reactions. The combination of the cyclohexane ring and the Fmoc-protected aminoethyl group provides a versatile platform for the design and synthesis of bioactive molecules.

Recent studies have highlighted the potential of 4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]oxane-4-carboxylic acid in various therapeutic applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the importance of this compound in the development of new antiviral therapies.

In addition to its antiviral properties, 4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]oxane-4-carboxylic acid has also shown promise in cancer research. A 2022 study published in Cancer Research investigated the use of this compound as a scaffold for designing small-molecule inhibitors targeting specific cancer-related proteins. The researchers found that derivatives of this compound effectively inhibited the activity of key enzymes involved in cancer cell proliferation, suggesting its potential as a lead compound for cancer therapy.

The synthetic versatility of 4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]oxane-4-carboxylic acid has also been leveraged in the development of novel drug delivery systems. A 2021 study published in Biomaterials explored the use of this compound as a building block for self-assembling peptides that can form nanofibers with tunable properties. These nanofibers have potential applications in tissue engineering and drug delivery, where they can serve as biocompatible scaffolds or carriers for therapeutic agents.

The physical and chemical properties of 4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]oxane-4-carboxylic acid are well-characterized, making it suitable for a wide range of applications. It is typically supplied as a white crystalline solid with high purity, ensuring consistent performance in synthetic reactions. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile, facilitating its use in various chemical processes.

In conclusion, 4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]oxane-4-carboxylic acid (CAS No. 2137700-89-9) is a versatile and valuable reagent with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for the development of novel therapeutic agents, drug delivery systems, and other advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.